1-(2,6-Difluorobenzoyl)azetidin-3-amine
Overview
Description
1-(2,6-Difluorobenzoyl)azetidin-3-amine is a useful research compound. Its molecular formula is C10H10F2N2O and its molecular weight is 212.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformation of β-Amino Acids
1-(2,6-Difluorobenzoyl)azetidin-3-amine, by virtue of its structural properties, is implicated in the synthesis and transformation of cyclic β-amino acids, which are of significant interest in drug research due to their biological relevance. Metathesis reactions, including ring-opening (ROM), ring-closing (RCM), and cross metathesis (CM), are widely utilized for accessing either alicyclic β-amino acids or other densely functionalized derivatives. These methodologies offer selective and stereocontrolled routes to these derivatives, highlighting the versatility, robustness, and efficiency of metathesis reactions in the synthesis of functionalized β-amino acid derivatives and β-lactams, which are crucial for the development of pharmaceutical compounds (Kiss, Kardos, Vass, & Fülöp, 2018).
Pharmaceutical Applications
The structural motif of this compound is integral to the synthesis of N-heterocycles, which are pivotal in medicinal chemistry. Such structures are found in natural products and pharmaceutical compounds, emphasizing the importance of synthetic chemists in developing new procedures to access compounds with the guanidine moiety. These compounds have shown a variety of pharmacological activities, including cytotoxic, cell proliferation inhibition via angiogenesis and apoptosis, underlining the potential of this compound derivatives as therapeutic agents (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).
Antimicrobial and Antiviral Agents
Benzothiazole moieties and derivatives, sharing structural similarities with this compound, have been recognized for their antimicrobial and antiviral properties. This class of compounds has shown substantial therapeutic capabilities, including antitumor, anticancer, antioxidant, and antiviral activities. The structural diversity and modification of these compounds significantly contribute to their pharmaceutical applications, making them valuable in the development of new antimicrobial and antiviral drugs (Elamin, Salman Abd Elaziz, & Abdallah, 2020).
Properties
IUPAC Name |
(3-aminoazetidin-1-yl)-(2,6-difluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2N2O/c11-7-2-1-3-8(12)9(7)10(15)14-4-6(13)5-14/h1-3,6H,4-5,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRGFCWRDPXBNCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=C(C=CC=C2F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol](/img/structure/B1468898.png)
![1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol](/img/structure/B1468908.png)
